N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2,2,2-trifluoroacetamide
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Description
N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2,2,2-trifluoroacetamide is a useful research compound. Its molecular formula is C14H14F3NO3S and its molecular weight is 333.33. The purity is usually 95%.
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Scientific Research Applications
Structural Analysis and Crystal Properties
Crystal and Molecular Structure :The molecular structure of compounds related to N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2,2,2-trifluoroacetamide has been a subject of study to understand their crystal and solution behavior. For example, the structural dynamics of N-(2,3-dihydroxy-4-iodo-2,3-dimethylbutyl)trifluoroacetamide, a compound with structural similarities, have been explored in various phases, including crystal, solution, and gas. IR spectroscopy and quantum chemical simulations at the DFT level were employed to investigate the structure and formation of dimers, highlighting the importance of studying molecular interactions and bonding in understanding the properties of such compounds (Sterkhova, Lazarev, & Shainyan, 2019).
Chemical Synthesis and Reactions
Synthesis and Chemical Reactions :The compound has been involved in various synthetic and chemical reaction studies. For instance, oxidative reactions involving trifluoroacetamide and alkenes, dienes, and butadiene have been explored to understand the product formation and structure, which is critical for developing synthetic pathways and understanding the reactivity of such compounds (Shainyan, Moskalik, Astakhova, Sterkhova, & Ushakov, 2015).
Spectroscopic and Computational Studies
Spectroscopic Investigations and Computational Analysis :Extensive spectroscopic and computational studies have been conducted on compounds closely related to this compound. These studies aim to understand their structural, thermodynamical, and vibrational characteristics, which are crucial for various scientific applications. The influence of different substituents on characteristic frequencies and the stability of conformers have been explored through methods like ab initio, DFT, and NBO analysis, providing insights into the intramolecular electronic interactions of these compounds (Arjunan, Kalaivani, Sakiladevi, Carthigayan, & Mohan, 2012).
Material Properties and Applications
Material Synthesis and Characterization :The synthesis and characterization of novel materials derived from compounds structurally related to this compound have been a significant area of research. For instance, fluorinated aromatic polyimides synthesized from related diamines have shown promising material properties like good thermal stability, mechanical strength, and low dielectric constants. These properties are valuable for various industrial and scientific applications, emphasizing the material's significance in technological advancements (Li, Liu, Rui, Fan, & Yang, 2006).
Properties
IUPAC Name |
N-(3,5-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-2,2,2-trifluoroacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14F3NO3S/c1-9-5-10(2)7-12(6-9)18(13(19)14(15,16)17)11-3-4-22(20,21)8-11/h3-7,11H,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPBIHTNPAVCZRU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)N(C2CS(=O)(=O)C=C2)C(=O)C(F)(F)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14F3NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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